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Compound of Interest

Compound Name: ABT-491 hydrochloride

CAS No.: 189689-94-9

Cat. No.: B1664306 Get Quote

Quick Reference: Compound Profile
Property Specification Critical Note

Compound ABT-491 Hydrochloride
Highly potent PAF receptor

antagonist

Solubility (Water) ~10–22 mg/mL (as HCl salt)
WARNING: Only soluble at

acidic pH (native salt pH).

Solubility (PBS pH 7.4) Poor / Insoluble

Likely to precipitate due to

conversion to free base (LogP

~4).

Stability (Solid) Hygroscopic, Light Sensitive
Store at -20°C, desiccated,

dark.

Stability (Solution) Unstable (Hydrolysis risk)
Use immediately or freeze at

-80°C.

Part 1: Troubleshooting Guides (FAQ)
Category A: Solubility & Precipitation Issues
Q1: I dissolved ABT-491 in water successfully, but it precipitated immediately upon adding it to

my cell culture media (pH 7.4). Why? Diagnosis:pH-Induced Phase Separation (The "Free
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Base" Trap). ABT-491 is supplied as a hydrochloride salt. In pure water, the dissolved protons

maintain a low pH, keeping the molecule protonated (cationic) and soluble.

Mechanism: When you add it to media (buffered at pH 7.4), the buffer neutralizes the HCl.

The molecule reverts to its free base form. With a calculated LogP of ~4 (highly lipophilic),

the free base is insoluble in water and precipitates.

Solution:

Co-solvent Strategy: Dissolve the stock in DMSO (up to 20-50 mg/mL). Dilute this stock

into the media while vortexing. Keep the final DMSO concentration <0.1% to avoid

cytotoxicity, or use a vehicle (see Q4).

Carrier Protein: Pre-incubate the concentrated stock with BSA (Bovine Serum Albumin)

before adding to media. Albumin can bind lipophilic drugs and prevent precipitation.

Q2: My stock solution in water turned cloudy after 24 hours at 4°C. Is it still usable?

Diagnosis:Ostwald Ripening / Crystal Growth. Even if the solution appeared clear initially, it

may have been supersaturated. Over time, the thermodynamic drive to crystallize causes

precipitation.

Verdict:Discard. Re-dissolving by heating may degrade the compound (see Category B).

Prevention: Do not store aqueous stock solutions. Prepare fresh or store as DMSO aliquots

at -80°C.

Category B: Chemical Stability & Degradation
Q3: Can I autoclave my ABT-491 solution for sterilization? Answer:ABSOLUTELY NOT.

Reasoning: ABT-491 contains an indole-1-carboxamide linkage and a benzoyl group. High

heat (121°C) and pressure will rapidly hydrolyze the amide bond and potentially oxidize the

alkyne (ethynyl) group.

Protocol: Sterilize by filtration using a 0.22 µm PVDF or PES membrane. (Avoid Nylon if you

suspect adsorption of the lipophilic free base).

**Q4: I see a loss of potency in my in vivo experiments.
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To cite this document: BenchChem. [Technical Support Center: ABT-491 Hydrochloride
Stability & Formulation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664306#improving-stability-of-abt-491-
hydrochloride-in-aqueous-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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